Direct Amine Building Block for CM-272
The target compound is explicitly employed as the amine coupling partner in the final synthetic step of CM-272, a first-in-class dual G9a/DNMT inhibitor. In the published synthesis, the quinoline precursor (compound 4) was cross-coupled with 1-methylpiperidin-4-amine to generate CM-272 [1]. In contrast, the closely related inhibitor CM-579 utilized (1-methylpiperidin-4-yl)methanamine—the amine corresponding to the regioisomer CAS 1185320-32-4 [1]. This structural divergence at the linker position (direct amine vs. methylene-extended amine) resulted in differentiated pharmacological profiles: CM-272 exhibited IC50 values of 8 nM (G9a), 382 nM (DNMT1), 85 nM (DNMT3A), and 1,200 nM (DNMT3B), while CM-579 displayed IC50 values of 16 nM (G9a) and 32 nM (DNMT1) [1]. The superior DNMT1 potency of CM-579 (32 nM vs. 382 nM) is directly attributable to the methylene spacer contributed by the (1-methylpiperidin-4-yl)methanamine building block, demonstrating that the choice of amine building block has quantifiable consequences for target engagement.
CM-579: G9a IC50 16 nM, DNMT1 32 nM
| Evidence Dimension | Biochemical inhibitory potency (IC50) of final drug molecules derived from different amine building blocks |
|---|---|
| Target Compound Data | CM-272 (derived from 1-methylpiperidin-4-amine): G9a IC50 = 8 nM, DNMT1 IC50 = 382 nM, DNMT3A IC50 = 85 nM, DNMT3B IC50 = 1,200 nM, GLP IC50 = 2 nM |
| Comparator Or Baseline | CM-579 (derived from (1-methylpiperidin-4-yl)methanamine, regioisomer CAS 1185320-32-4): G9a IC50 = 16 nM, DNMT1 IC50 = 32 nM, DNMT3A IC50 = 92 nM, DNMT3B IC50 = 1,000 nM |
| Quantified Difference | CM-579 shows 12-fold higher DNMT1 potency (32 nM vs. 382 nM) but 2-fold lower G9a potency (16 nM vs. 8 nM) compared to CM-272; both molecules share the 5-methylfuran-2-yl and quinoline core, with the sole structural difference being the amine building block linker |
| Conditions | TR-FRET biochemical assays for G9a and DNMT1; orthogonal ³H-SAM radioligand-binding assays; recombinant human enzymes |
Why This Matters
For procurement decisions, this head-to-head comparison demonstrates that selecting the correct amine building block directly determines the target selectivity profile of the final drug candidate, making the target compound indispensable for replicating or modifying the CM-272 chemotype.
- [1] San José-Enériz E, Agirre X, Rabal O, et al. Discovery of first-in-class reversible dual small molecule inhibitors against G9a and DNMTs in hematological malignancies. Nat Commun. 2017;8:15424. (CM-272 and CM-579 biochemical IC50 data; synthesis strategy noting amine coupling). View Source
